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Compound of Interest

Compound Name: Imazalil-d5 Sulfate

Cat. No.: B586582 Get Quote

Imazalil is a systemic imidazole fungicide widely employed in agriculture for the post-harvest

treatment of fruits and vegetables to prevent spoilage from fungal growth.[1][2] Its prevalence

necessitates highly accurate and reliable analytical methods to monitor residue levels for

consumer safety and regulatory compliance.[3] Imazalil-d5 Sulfate is the deuterium-labeled

analogue of Imazalil sulfate.[4] It serves a critical function not as a fungicide, but as an internal

standard for the precise quantification of Imazalil in complex matrices using mass

spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5][6]

The incorporation of five deuterium atoms creates a compound that is chemically and

physically almost identical to the parent molecule, Imazalil. This ensures it behaves similarly

during sample extraction, cleanup, and chromatographic separation. However, its increased

mass allows it to be clearly distinguished from the unlabeled analyte by the mass spectrometer.

This guide provides a comprehensive overview of the essential physical and chemical

properties of Imazalil-d5 Sulfate, its application, and the underlying scientific principles that

make it an indispensable tool for researchers and analytical scientists.

Chemical Identity and Nomenclature
Correctly identifying a reference standard is the foundation of any analytical procedure.

Imazalil-d5 Sulfate is distinguished by specific identifiers that ensure traceability and accuracy

in experimental design.

Formal Name: 1-(2-((allyl-d5)oxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole, monosulfate[5]
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Common Synonyms: Enilconazole-d5, (±)-Imazalil-d5[5]

CAS Number: 1398065-92-3[5][7]

The parent (unlabeled) compound, Imazalil sulfate, has a CAS number of 58594-72-2.[4][8][9]

Caption: 2D Structure of Imazalil-d5 Sulfate.

Physicochemical Properties
The physical and chemical characteristics of a standard are paramount for its proper storage,

handling, and application in analytical methods.

Property Value Source(s)

Molecular Formula C₁₄H₉Cl₂D₅N₂O • H₂SO₄ [5]

Molecular Weight 400.3 g/mol [5]

Physical State

Solid. The non-deuterated

Imazalil sulfate is described as

a white to beige crystalline,

hygroscopic powder.

[10][11]

Solubility
Slightly soluble in Chloroform

and Methanol.
[5][11]

Stability
Stable for ≥ 4 years under

appropriate storage conditions.
[5]

Storage Temperature -20°C [6]

Purity ≥99% deuterated forms (d₁-d₅) [5]

Synthesis and Isotopic Labeling Rationale
While specific synthesis routes for the deuterated standard are often proprietary, the general

pathway can be inferred from the synthesis of Imazalil. The process involves a multi-step

chemical synthesis.[12]
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Intermediate Formation: A 2,4-dichlorophenyl ethanol intermediate is first prepared.[12]

Alkylation: This intermediate is reacted with an allyl-containing compound. For Imazalil-d5
Sulfate, this step would critically involve a deuterated reagent, such as allyl-d5 bromide, to

introduce the five deuterium atoms onto the allyl group.

Imidazole Addition: The resulting derivative undergoes nucleophilic substitution with

imidazole to form the core structure.[12]

Sulfate Salt Formation: The final step involves reacting the molecule with sulfuric acid to

produce the sulfate salt.[12]

Causality: The choice of deuterium as the isotopic label is deliberate. Deuterium's stability (it is

a non-radioactive isotope) and its minimal impact on the molecule's chemical properties make it

ideal.[4] It does not significantly alter the retention time in chromatography or the extraction

efficiency compared to the unlabeled analyte. Its sole purpose is to increase the mass by a

known amount (in this case, +5 Da), providing a distinct mass-to-charge (m/z) ratio for

detection in the mass spectrometer.
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Simplified Synthesis Pathway

2,4-Dichlorophenyl
Ethanol Intermediate

Allyloxyethyl-d5
Derivative Formation

Allyl-d5 Bromide
(Deuterated Reagent) + Base

Imazalil-d5 Core
Structure Formation

Imidazole Nucleophilic
Substitution

Final Product:
Imazalil-d5 Sulfate

Sulfuric Acid Salt Formation
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LC-MS/MS Quantification Workflow

1. Sample Collection
(e.g., Citrus Peel Homogenate)

2. Fortification (Spiking)
Add known amount of

Imazalil-d5 Sulfate

3. Sample Preparation
(Extraction & SPE Cleanup)

4. LC Separation
(Analyte and Standard Co-elute)

5. MS/MS Detection
(Separate by Mass-to-Charge Ratio)

6. Data Analysis
Calculate Analyte/Standard Ratio

7. Accurate Quantification
(Concentration Calculation)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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